Cas no 1708268-66-9 (2-Cyclopropyl-4-pyridin-2-yl-pyrimidine-5-carboxylic acid)

• Product Name: 2-Cyclopropyl-4-pyridin-2-yl-pyrimidine-5-carboxylic acid
• CAS No: 1708268-66-9
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 5181517
• Update Time: 2025-07-19

2-Cyclopropyl-4-pyridin-2-yl-pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-4-pyridin-2-yl-pyrimidine-5-carboxylic acid

• Inchi： 1S/C13H11N3O2/c17-13(18)9-7-15-12(8-4-5-8)16-11(9)10-3-1-2-6-14-10/h1-3,6-8H,4-5H2,(H,17,18)
• InChI Key： LZTJMQIJVMKCBX-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC=C(C(O)=O)C(C2=NC=CC=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-Cyclopropyl-4-pyridin-2-yl-pyrimidine-5-carboxylic acid

Introduction to 2-Cyclopropyl-4-pyridin-2-yl-pyrimidine-5-carboxylic acid (CAS No: 1708268-66-9)

2-Cyclopropyl-4-pyridin-2-yl-pyrimidine-5-carboxylic acid, identified by the CAS number 1708268-66-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its structural and functional properties. This compound belongs to the pyrimidine family, a class of molecules widely recognized for their biological activity and potential therapeutic applications. The presence of a cyclopropyl group and a pyridine ring in its structure contributes to its unique chemical characteristics, making it a valuable scaffold for the development of novel bioactive agents.

The< strong>2-cyclopropyl moiety in the molecule imparts steric hindrance, which can influence the compound's binding affinity and selectivity when interacting with biological targets. This feature is particularly important in drug design, as it allows for fine-tuning of interactions with enzymes and receptors. Additionally, the< strong>pyridin-2-yl substituent introduces a nitrogen-rich environment that can enhance hydrogen bonding capabilities, further facilitating interactions with biological molecules.

2-Cyclopropyl-4-pyridin-2-yl-pyrimidine-5-carboxylic acid has been extensively studied in the context of its potential applications in medicinal chemistry. Recent research has highlighted its role as a key intermediate in the synthesis of various pharmacologically active compounds. The carboxylic acid group at the 5-position provides a versatile handle for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

In particular, studies have demonstrated the compound's utility in the development of inhibitors targeting enzymes involved in cancer progression. The pyrimidine core is a common motif in kinase inhibitors, and modifications to this scaffold have led to several FDA-approved drugs. The< strong>cyclopropyl group, while relatively rare in drug candidates, has been shown to improve metabolic stability and reduce off-target effects. This combination of features makes< strong>2-cyclopropyl-4-pyridin-2-yl-pyrimidine-5-carboxylic acid an attractive candidate for further exploration.

The< strong>pyridin-2-yl moiety also plays a crucial role in determining the compound's solubility and bioavailability. Pyridine-based compounds are generally well-tolerated by biological systems, and their presence can enhance binding affinity to target proteins. This characteristic is particularly important for oral administration, where poor solubility can limit therapeutic efficacy.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like< strong>2-cyclopropyl-4-pyridin-2-yl-pyrimidine-5-carboxylic acid. Molecular docking studies have been used to predict interactions with various biological targets, including protein kinases and transcription factors. These studies have provided valuable insights into the compound's mechanism of action and potential therapeutic applications.

The carboxylic acid group at the 5-position offers additional opportunities for derivatization. For instance, esterification or amidation of this group can lead to compounds with improved pharmacokinetic properties. Such modifications are often necessary to achieve optimal drug-like characteristics, including oral bioavailability and tissue distribution.

In conclusion, 2-cyclopropyl-4-pyridin-2-yl-pyrimidine-5-carboxylic acid (CAS No: 1708268-66-9) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features, including the< strong>cyclopropyl and< strong>pyridin-2-yl moieties, contribute to its potential as a lead compound in drug discovery. Further research is warranted to fully explore its pharmacological properties and therapeutic applications.